Cas no 86453-14-7 (1-(Hexane-1-sulfonyl)propan-2-one)

1-(Hexane-1-sulfonyl)propan-2-one structure
86453-14-7 structure
Product Name:1-(Hexane-1-sulfonyl)propan-2-one
CAS No:86453-14-7
MF:C9H18O3S
MW:206.302422046661
CID:862915
Update Time:2023-08-03

1-(Hexane-1-sulfonyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • n-hexasulfonyl-2-propanone
    • 1-(hexane-1-sulfonyl)propan-2-one
    • BDBM50409655
    • 1-(Hexane-1-sulfonyl)propan-2-one
    • Inchi: 1S/C9H18O3S/c1-3-4-5-6-7-13(11,12)8-9(2)10/h3-8H2,1-2H3
    • InChI Key: FIMACEIKKPQUFZ-UHFFFAOYSA-N
    • SMILES: S(CC(C)=O)(CCCCCC)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 236
  • Topological Polar Surface Area: 59.6
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